Cas no 537715-86-9 ([1,1'-Biphenyl]-2-carboxylic acid, 4'-methyl-4-(1-methylethyl)-)
537715-86-9 structure
Product Name:[1,1'-Biphenyl]-2-carboxylic acid, 4'-methyl-4-(1-methylethyl)-
CAS No:537715-86-9
MF:C17H18O2
MW:254.323625087738
CID:1585191
Update Time:2024-09-12
[1,1'-Biphenyl]-2-carboxylic acid, 4'-methyl-4-(1-methylethyl)- Chemical and Physical Properties
Names and Identifiers
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- [1,1'-Biphenyl]-2-carboxylic acid, 4'-methyl-4-(1-methylethyl)-
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- Inchi: 1S/C17H18O2/c1-11(2)14-8-9-15(16(10-14)17(18)19)13-6-4-12(3)5-7-13/h4-11H,1-3H3,(H,18,19)
- InChI Key: YHADQGWCZRREII-UHFFFAOYSA-N
- SMILES: C1(C2=CC=C(C)C=C2)=CC=C(C(C)C)C=C1C(O)=O
Computed Properties
- Exact Mass: 254.13074
Experimental Properties
- Density: 1.088±0.06 g/cm3(Predicted)
- Boiling Point: 377.5±31.0 °C(Predicted)
- PSA: 37.3
- pka: 3.97±0.36(Predicted)
[1,1'-Biphenyl]-2-carboxylic acid, 4'-methyl-4-(1-methylethyl)- Related Literature
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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5. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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